2,4-Dimethyl-5-(6-((pyridin-2-ylmethyl)thio)pyridazin-3-yl)thiazole

• IUPAC Name: 2,4-dimethyl-5-[6-(pyridin-2-ylmethylsulfanyl)pyridazin-3-yl]-1,3-thiazole
• InChI: InChI=1S/C15H14N4S2/c1-10-15(21-11(2)17-10)13-6-7-14(19-18-13)20-9-12-5-3-4-8-16-12/h3-8H,9H2,1-2H3
• InChI Key: RHPCDGHUZXTKDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=NN=C(C=C2)SCC3=CC=CC=N3
• Molecular Formula: C15H14N4S2
• Molecular Weight: 314.4 g/mol

Description

“2,4-Dimethyl-5-(6-((pyridin-2-ylmethyl)thio)pyridazin-3-yl)thiazole” is a complex organic compound. It contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are known for their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Antimicrobial Properties

• Thiazoles have been explored as potential antimicrobial agents. For instance, sulfathiazole , a well-known antimicrobial drug, contains a thiazole ring. .

Antiviral Activity

• Thiazoles, including some derivatives, exhibit antiviral effects. Ritonavir , an antiretroviral drug used in HIV treatment, contains a thiazole moiety. .

Antitumor and Cytotoxic Effects

• Thiazoles have shown promise as antitumor agents. .
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Neuroprotective Potential

• Thiazoles may play a role in neuroprotection. .

Biocides and Fungicides

• Thiazoles serve as parent compounds for various biocides and fungicides. .

Chemical Reaction Accelerators

• Thiazole derivatives are used as accelerators in chemical reactions. .

Future Directions

Thiazole derivatives have shown promise in various fields, including medicinal chemistry, due to their diverse biological activities. Future research could focus on the design and development of new thiazole derivatives, including “2,4-Dimethyl-5-(6-((pyridin-2-ylmethyl)thio)pyridazin-3-yl)thiazole”, to explore their potential as therapeutic agents.

Mechanism of Action

Target of Action

The primary targets of 2,4-Dimethyl-5-(6-((pyridin-2-ylmethyl)thio)pyridazin-3-yl)thiazole are currently unknown. This compound belongs to the thiazole class of molecules , which are known to interact with a wide range of biological targets, including various enzymes and receptors

Mode of Action

Thiazole derivatives are known to exhibit a broad spectrum of pharmacological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The specific interactions of this compound with its targets, and the resulting changes, would need to be elucidated through further study.

Biochemical Pathways

Thiazole derivatives are known to interact with a variety of biochemical pathways, leading to diverse pharmacological effects

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes These properties could influence the bioavailability of the compound

Result of Action

As a thiazole derivative, it may exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects